N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine

• IUPAC Name: N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C17H17ClFN/c18-14-8-12(9-15(19)10-14)11-20-17-7-3-5-13-4-1-2-6-16(13)17/h3,5,7-10,20H,1-2,4,6,11H2
• InChI Key: VMRHGAVEUWOOJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2NCC3=CC(=CC(=C3)Cl)F
• Molecular Formula: C17H17ClFN
• Molecular Weight: 289.8 g/mol

Description

N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine, also known as TFMPP, is a synthetic compound that belongs to the class of phenylpiperazine derivatives. It was initially developed as an antidepressant, but later it was found to have psychoactive properties. TFMPP has been widely used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine is not fully understood, but it is believed to act on the serotonergic system in the brain. N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine is a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has also been found to inhibit the reuptake of serotonin, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has also been found to have anti-inflammatory effects, by inhibiting the production of pro-inflammatory cytokines. Additionally, N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has been found to have neuroprotective effects, by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and with high purity. N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine is also relatively stable, which makes it suitable for long-term storage. However, N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has some limitations for lab experiments. It has been found to have low solubility in water, which may limit its use in some experiments. Additionally, N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has been found to have some toxicity at high doses, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine. One potential direction is the further investigation of its potential therapeutic applications, particularly in the treatment of mood and anxiety disorders. Another direction is the development of new synthetic analogs of N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine, with improved pharmacological properties. Additionally, the study of the mechanism of action of N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine may lead to the development of new drugs that target the serotonergic system in the brain.

Synthesis Methods

N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine can be synthesized by several methods, including the reaction of 3-chloro-5-fluorobenzylamine with 1,2,3,4-tetrahydronaphthalen-1-amine, or the reaction of 3-chloro-5-fluorobenzyl chloride with 1,2,3,4-tetrahydronaphthalen-1-amine in the presence of a base. The purity of the synthesized N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine can be determined by various analytical methods, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has been widely used in scientific research to study its potential therapeutic applications. It has been found to have anxiolytic, antidepressant, and anti-inflammatory effects. N-[(3-chloro-5-fluorophenyl)methyl]-5,6,7,8-tetrahydronaphthalen-1-amine has also been studied for its potential application in the treatment of Parkinson's disease, as it has been found to have neuroprotective effects.